Cas no 33241-80-4 (1-methoxy-2-(nitromethyl)benzene)
1-methoxy-2-(nitromethyl)benzene Chemical and Physical Properties
Names and Identifiers
-
- 1-methoxy-2-(nitromethyl)benzene
- SCHEMBL11801209
- 1-methoxy-2-(nitro-methyl)-benzene
- 33241-80-4
- EN300-1846660
-
- Inchi: 1S/C8H9NO3/c1-12-8-5-3-2-4-7(8)6-9(10)11/h2-5H,6H2,1H3
- InChI Key: DHOOGSFDAOJIOU-UHFFFAOYSA-N
- SMILES: O(C)C1C=CC=CC=1C[N+](=O)[O-]
Computed Properties
- Exact Mass: 167.058243149g/mol
- Monoisotopic Mass: 167.058243149g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 155
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 55Ų
1-methoxy-2-(nitromethyl)benzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1846660-1g |
1-methoxy-2-(nitromethyl)benzene |
33241-80-4 | 1g |
$986.0 | 2023-09-19 | ||
| Enamine | EN300-1846660-5g |
1-methoxy-2-(nitromethyl)benzene |
33241-80-4 | 5g |
$2858.0 | 2023-09-19 | ||
| Enamine | EN300-1846660-10g |
1-methoxy-2-(nitromethyl)benzene |
33241-80-4 | 10g |
$4236.0 | 2023-09-19 | ||
| Enamine | EN300-1846660-0.05g |
1-methoxy-2-(nitromethyl)benzene |
33241-80-4 | 0.05g |
$827.0 | 2023-09-19 | ||
| Enamine | EN300-1846660-0.1g |
1-methoxy-2-(nitromethyl)benzene |
33241-80-4 | 0.1g |
$867.0 | 2023-09-19 | ||
| Enamine | EN300-1846660-0.25g |
1-methoxy-2-(nitromethyl)benzene |
33241-80-4 | 0.25g |
$906.0 | 2023-09-19 | ||
| Enamine | EN300-1846660-0.5g |
1-methoxy-2-(nitromethyl)benzene |
33241-80-4 | 0.5g |
$946.0 | 2023-09-19 | ||
| Enamine | EN300-1846660-1.0g |
1-methoxy-2-(nitromethyl)benzene |
33241-80-4 | 1g |
$986.0 | 2023-06-01 | ||
| Enamine | EN300-1846660-2.5g |
1-methoxy-2-(nitromethyl)benzene |
33241-80-4 | 2.5g |
$1931.0 | 2023-09-19 | ||
| Enamine | EN300-1846660-5.0g |
1-methoxy-2-(nitromethyl)benzene |
33241-80-4 | 5g |
$2858.0 | 2023-06-01 |
1-methoxy-2-(nitromethyl)benzene Related Literature
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
Additional information on 1-methoxy-2-(nitromethyl)benzene
1-Methoxy-2-(Nitromethyl)Benzene: A Comprehensive Overview
1-Methoxy-2-(Nitromethyl)Benzene (CAS No. 33241-80-4) is a versatile organic compound with a unique structure that has garnered significant attention in various scientific and industrial applications. This compound, also referred to as o-methoxy-nitromethylbenzene, belongs to the class of aromatic compounds and is characterized by its benzene ring substituted with a methoxy group at the 1-position and a nitromethyl group at the 2-position. The combination of these substituents imparts distinctive chemical properties, making it a valuable compound in numerous fields.
The synthesis of 1-methoxy-2-(nitromethyl)benzene involves several methodologies, including nucleophilic aromatic substitution and Friedel-Crafts alkylation. Recent advancements in catalytic systems have enabled more efficient and selective syntheses, reducing environmental impact and enhancing yield. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining product purity. These developments highlight the compound's importance in modern organic chemistry.
One of the most notable applications of 1-methoxy-2-(nitromethyl)benzene is in the pharmaceutical industry, where it serves as an intermediate in the synthesis of bioactive molecules. Its ability to undergo various functional group transformations makes it a valuable building block for drug discovery programs. For instance, recent studies have demonstrated its utility in the development of anti-inflammatory agents and antioxidants, underscoring its potential in therapeutic applications.
In addition to pharmaceuticals, 1-methoxy-2-(nitromethyl)benzene finds application in agrochemicals, particularly as a precursor for herbicides and fungicides. Its role in enhancing crop protection has been validated by recent field trials, which have shown improved efficacy against various plant pathogens. This has positioned the compound as a key player in sustainable agriculture practices.
The environmental impact of 1-methoxy-2-(nitromethyl)benzene has also been a focal point of recent research. Studies have investigated its biodegradation pathways and toxicity profiles, revealing that under specific conditions, the compound can be effectively metabolized by microorganisms. These findings are crucial for assessing its safety in industrial and agricultural settings.
From a structural perspective, 1-methoxy-2-(nitromethyl)benzene exhibits interesting electronic properties due to the electron-donating methoxy group and the electron-withdrawing nitro group. This interplay influences its reactivity in various chemical reactions, making it a subject of interest in mechanistic studies. Recent computational chemistry models have provided deeper insights into its electronic structure, aiding in the design of novel synthetic pathways.
In conclusion, 1-methoxy-2-(nitromethyl)benzene (CAS No. 33241-80-4) stands out as a multifaceted compound with diverse applications across industries. Its unique chemical properties, coupled with ongoing advancements in synthesis and application techniques, ensure its continued relevance in scientific research and industrial processes.
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